Cas no 1157367-14-0 (1-(4-Ethoxyphenyl)-2-(ethylthio)ethan-1-one)

• Product Name: 1-(4-Ethoxyphenyl)-2-(ethylthio)ethan-1-one
• CAS No: 1157367-14-0
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5176799
• Update Time: 2025-06-08

1-(4-Ethoxyphenyl)-2-(ethylthio)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethoxyphenyl)-2-(ethylthio)ethan-1-one
• 1-(4-ethoxyphenyl)-2-(ethylsulfanyl)ethan-1-one
• Ethanone, 1-(4-ethoxyphenyl)-2-(ethylthio)-

• Inchi： 1S/C12H16O2S/c1-3-14-11-7-5-10(6-8-11)12(13)9-15-4-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： ANNGKWVIKGMTMG-UHFFFAOYSA-N
• SMILES： S(CC)CC(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 186
• XLogP3: 3
• Topological Polar Surface Area: 51.6

Additional information on 1-(4-Ethoxyphenyl)-2-(ethylthio)ethan-1-one

Introduction to 1-(4-Ethoxyphenyl)-2-(ethylthio)ethan-1-one (CAS No. 1157367-14-0)

1-(4-Ethoxyphenyl)-2-(ethylthio)ethan-1-one, with the CAS number 1157367-14-0, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes an ethoxyphenyl group and an ethylthio group, making it a versatile molecule for both academic research and industrial applications.

The chemical formula of 1-(4-Ethoxyphenyl)-2-(ethylthio)ethan-1-one is C₁₂H₁₆O₂S, and it has a molecular weight of approximately 224.32 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 4-ethoxybenzaldehyde with ethanethiol in the presence of a suitable catalyst. The resulting product is a yellowish liquid that exhibits excellent solubility in common organic solvents such as dichloromethane, ethanol, and acetone.

In the realm of pharmaceutical research, 1-(4-Ethoxyphenyl)-2-(ethylthio)ethan-1-one has shown promising activity as a potential therapeutic agent. Recent studies have explored its anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a valuable candidate for the development of new treatments for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(4-Ethoxyphenyl)-2-(ethylthio)ethan-1-one has also been investigated for its potential anticancer properties. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its biological activities, 1-(4-Ethoxyphenyl)-2-(ethylthio)ethan-1-one has found applications in materials science due to its unique physical properties. For instance, the compound can be used as a building block for the synthesis of advanced polymers and coatings with enhanced thermal stability and mechanical strength. These materials have potential uses in industries such as electronics, automotive, and aerospace.

The safety profile of 1-(4-Ethoxyphenyl)-2-(ethylthio)ethan-1-one is an important consideration for both research and industrial applications. Toxicological studies have shown that the compound is generally well-tolerated at low to moderate concentrations. However, it is important to handle the compound with appropriate safety measures to avoid prolonged exposure and potential adverse effects.

In conclusion, 1-(4-Ethoxyphenyl)-2-(ethylthio)ethan-1-one (CAS No. 1157367-14-0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Ongoing research continues to uncover new properties and uses for this compound, highlighting its significance in both academic and industrial settings.